3-Thiomorpholinomethyl-3'-trifluoromethylbenzophenone
Description
3-Thiomorpholinomethyl-3'-trifluoromethylbenzophenone, also known as 3TMB, is an organic compound that has been used in scientific research for its unique properties. It is a colorless crystalline solid with a melting point of 65°C. This compound has been studied for its potential applications in organic synthesis, medicinal chemistry, and drug discovery.
Scientific Research Applications
Synthesis and Molecular Structure Analysis
- Synthetic Chemistry : Thiomorpholine derivatives are synthesized for various purposes, including exploring their physical and chemical properties. For instance, the synthesis, crystal structure, and vibrational properties of specific thiomorpholine-containing compounds have been studied to understand their conformational stability and intermolecular interactions, which are essential for designing molecules with desired physical and chemical characteristics (Sun et al., 2021).
- Crystallography and Vibrational Spectroscopy : Research on thiomorpholine derivatives often includes detailed crystallographic analysis and vibrational spectroscopy studies to determine their molecular structures and to explore the nature of their intermolecular interactions. These studies are critical for the rational design of new compounds with specific properties (Shukla et al., 2014).
Biological Activity and Medicinal Chemistry
- Antimicrobial Activity : Thiomorpholine derivatives are investigated for their potential antimicrobial activities. The synthesis of new bioactive molecules incorporating thiomorpholine moieties aims at developing safer, less toxic, and more effective antimicrobial agents. The structural characterization and biological evaluation of these compounds contribute to medicinal chemistry and drug development efforts (Kardile & Kalyane, 2010).
Material Science and Luminescence Studies
- Luminescence Modulation : Thiomorpholine-containing compounds have been studied for their luminescent properties, particularly in the context of europium-doped vesicles. These studies highlight the potential of thiomorpholine derivatives in modulating luminescence intensity, which is crucial for developing new materials for optical applications (Yan et al., 2009).
Properties
IUPAC Name |
[3-(thiomorpholin-4-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3NOS/c20-19(21,22)17-6-2-5-16(12-17)18(24)15-4-1-3-14(11-15)13-23-7-9-25-10-8-23/h1-6,11-12H,7-10,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQMSNZQSIXQJIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1CC2=CC(=CC=C2)C(=O)C3=CC(=CC=C3)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70643382 |
Source
|
| Record name | {3-[(Thiomorpholin-4-yl)methyl]phenyl}[3-(trifluoromethyl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70643382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
365.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898763-46-7 |
Source
|
| Record name | Methanone, [3-(4-thiomorpholinylmethyl)phenyl][3-(trifluoromethyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898763-46-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | {3-[(Thiomorpholin-4-yl)methyl]phenyl}[3-(trifluoromethyl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70643382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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